Cas no 2228234-59-9 (1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228234-59-9
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6571267
• PubChem ID: 165614826
• Update Time: 2025-10-30

1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine
• [1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1819932
• 2228234-59-9

• Inchi： 1S/C12H18N2O3/c1-12(2,13-3)8-9-5-6-11(17-4)10(7-9)14(15)16/h5-7,13H,8H2,1-4H3
• InChI Key： LPPTYKXULJTCCZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])CC(C)(C)NC

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine

Professional Introduction to Compound with CAS No. 2228234-59-9 and Product Name: 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine

The compound with the CAS number 2228234-59-9 and the product name 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The molecular structure of this compound incorporates a 4-methoxy-3-nitrophenyl moiety, which is known for its role in modulating biological pathways, alongside a 2-methylpropan-2-yl(methyl)amine side chain that contributes to its overall reactivity and solubility profile.

In recent years, the exploration of novel aromatic amine derivatives has become a focal point in medicinal chemistry, particularly for their ability to interact with biological targets at the molecular level. The presence of both methoxy and nitro substituents in the phenyl ring of this compound suggests a high degree of functional versatility, enabling it to participate in diverse chemical reactions and biological interactions. This structural design has been strategically employed to enhance binding affinity and selectivity towards specific enzymes or receptors, which is crucial for developing effective therapeutic agents.

Current research in the field of pharmacology has highlighted the importance of optimizing molecular structures to achieve desired pharmacokinetic and pharmacodynamic properties. The compound 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine exemplifies this trend by integrating features that improve bioavailability, metabolic stability, and target specificity. Studies have demonstrated that compounds with similar structural motifs can exhibit potent activity against various diseases, including inflammatory disorders and neurodegenerative conditions. The 4-methoxy-3-nitrophenyl group, in particular, has been shown to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines, making it a promising candidate for further development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance the synthetic route but also contribute to minimizing unwanted byproducts, thereby improving the overall quality of the final product. The incorporation of 2-methylpropan-2-yl(methyl)amine into the structure further enhances its solubility in both polar and non-polar solvents, facilitating its use in a wide range of experimental applications.

From a biochemical perspective, the compound’s ability to interact with biological targets is governed by its electronic properties, which are influenced by the presence of electronegative atoms such as oxygen and nitrogen. The nitro group, for instance, can participate in hydrogen bonding interactions with polar residues in proteins, while the methoxy group can influence electron distribution through resonance effects. These interactions are critical for determining the compound’s binding affinity and selectivity towards therapeutic targets. Recent computational studies have utilized molecular modeling techniques to predict how this compound might bind to specific enzymes or receptors, providing valuable insights into its potential biological activity.

In clinical research settings, compounds like 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine are being evaluated for their efficacy in treating various medical conditions. Preclinical studies have shown promising results in models of inflammation and pain management, where the compound demonstrated significant reduction in inflammatory markers and pain hypersensitivity. These findings align with previous research on structurally related compounds that have exhibited similar therapeutic effects. However, further investigation is needed to fully elucidate the mechanisms of action and potential side effects associated with this compound.

The development of new pharmaceuticals is an iterative process that involves extensive testing at multiple stages—from laboratory synthesis to clinical trials. The compound’s journey from discovery to potential market approval is a testament to the rigorous standards upheld in modern drug development. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the identification of promising candidates like 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine. This approach not only saves time but also increases the likelihood of success in developing new treatments for unmet medical needs.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can modulate these processes effectively. The unique combination of structural features in 1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine positions it as a versatile tool for both academic research and industrial applications. Whether used as an intermediate in synthesizing more complex molecules or as a lead compound for drug development, its potential is vast. Future studies may explore modifications to its structure to enhance its therapeutic profile further or investigate new applications in areas such as agrochemicals or material science.

In conclusion,1-(4-methoxy-3-nitrophenyl)-2-methylpropan-2-yl(methyl)amine, identified by CAS number 2228234-59-9, represents a significant advancement in chemical pharmaceuticals due to its innovative design and promising biological activity. Its structural features enable it to interact with biological targets effectively while maintaining favorable pharmacokinetic properties. Continued research into this compound holds great promise for contributing to new therapeutic strategies across multiple disease indications.